Cas no 355816-69-2 ((4-bromo-3-methylphenyl)(4-pyridinylmethyl)amine)

(4-bromo-3-methylphenyl)(4-pyridinylmethyl)amine structure
355816-69-2 structure
Product Name:(4-bromo-3-methylphenyl)(4-pyridinylmethyl)amine
CAS No:355816-69-2
MF:C13H13BrN2
MW:277.159722089767
CID:3062834
PubChem ID:751108
Update Time:2025-04-21

(4-bromo-3-methylphenyl)(4-pyridinylmethyl)amine Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-3-methylphenyl)(4-pyridinylmethyl)amine
    • AKOS000233150
    • CHEMBL1618763
    • CS-0366768
    • Oprea1_301117
    • STK145551
    • Oprea1_577413
    • 4-bromo-3-methyl-N-(pyridin-4-ylmethyl)aniline
    • CCG-113390
    • N-(4-BROMO-3-METHYLPHENYL)-N-(4-PYRIDYLMETHYL)AMINE
    • Cambridge id 5534687
    • 355816-69-2
    • AB00087793-01
    • Inchi: 1S/C13H13BrN2/c1-10-8-12(2-3-13(10)14)16-9-11-4-6-15-7-5-11/h2-8,16H,9H2,1H3
    • InChI Key: QUUSRGPICYSMPM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C)NCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 276.02621Da
  • Monoisotopic Mass: 276.02621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 24.9Ų
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